Cas no 2227895-46-5 ((1S)-2-amino-1-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-ol)

• Product Name: (1S)-2-amino-1-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-ol
• CAS No: 2227895-46-5
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 6109486
• PubChem ID: 96862859
• Update Time: 2025-07-17

(1S)-2-amino-1-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-ol
• 2227895-46-5
• (1S)-2-amino-1-[6-(pyrrolidin-1-yl)pyridin-3-yl]ethan-1-ol
• EN300-1741661

• Inchi： 1S/C11H17N3O/c12-7-10(15)9-3-4-11(13-8-9)14-5-1-2-6-14/h3-4,8,10,15H,1-2,5-7,12H2/t10-/m1/s1
• InChI Key： KVZIJDUEHAQPTM-SNVBAGLBSA-N
• SMILES： O[C@H](CN)C1=CN=C(C=C1)N1CCCC1

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 62.4Ų

Additional information on (1S)-2-amino-1-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-ol

Chemical Profile of (1S)-2-amino-1-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-ol (CAS No. 2227895-46-5)

The compound (1S)-2-amino-1-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-ol, identified by its CAS number 2227895-46-5, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. Its unique chemical composition, comprising a pyridine core linked to a pyrrolidine moiety, positions it as a promising candidate for further investigation in various biological pathways.

The stereochemistry of the compound, specifically the (1S) configuration at the chiral center, is a critical aspect that influences its pharmacological properties. The precise arrangement of atoms in three-dimensional space can significantly impact how the molecule interacts with biological targets, making stereochemical control a key consideration in medicinal chemistry. Recent studies have highlighted the importance of enantiopurity in drug development, emphasizing that subtle differences in molecular configuration can lead to varying biological activities.

In the realm of pharmaceutical research, the< strong>pyridine-pyrrolidine scaffold has been extensively explored for its versatility and efficacy. This particular compound integrates both moieties into a single entity, creating a multifunctional platform that could be modulated to achieve desired pharmacological effects. The< strong>amino group at the 2-position and the hydroxyl group at the 1-position provide additional sites for functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications.

Current research in chemical biology has demonstrated that molecules with similar structural motifs often exhibit inhibitory activity against enzymes and receptors involved in disease pathways. For instance, derivatives of pyridine-pyrrolidine complexes have shown promise in targeting enzymes such as kinases and phosphodiesterases, which are implicated in conditions ranging from cancer to neurodegenerative disorders. The< strong>6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-ol structure may similarly interact with these targets, warranting further exploration through computational modeling and experimental validation.

Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like this one, facilitating their incorporation into drug discovery programs. Techniques such as chiral resolution and asymmetric synthesis have been instrumental in obtaining enantiomerically pure forms of such compounds. The ability to produce< strong>(1S)-2-amino-1-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-ol with high yield and purity is crucial for conducting meaningful biological assays and preclinical studies.

The< strong>CAS number 2227895-46-5 serves as a unique identifier for this compound, ensuring consistency in scientific literature and patent filings. This standardized classification allows researchers worldwide to reference the molecule accurately, fostering collaboration and knowledge sharing across academic and industrial settings. As part of the broader chemical database, this compound contributes to the growing repository of known entities that can be leveraged for innovation.

In vitro studies have begun to uncover the potential biological activity of< strong>(1S)-2-amino-1-6-(pyrrolidin-1-yl)pyridin-3-ylethan-1-ol. Initial assays suggest that it may exhibit properties relevant to immunomodulation or anti-inflammatory responses, though these findings require confirmation through more comprehensive testing. The< strong>pyrrolidine ring, known for its presence in many bioactive natural products and synthetic drugs, often plays a pivotal role in mediating interactions with biological macromolecules.

The< strong>hydroxyl group at the 1-position offers opportunities for further derivatization, enabling the creation of analogs with enhanced solubility or metabolic stability. Such modifications are frequently employed to improve drug-like properties while maintaining or enhancing target engagement. The combination of these functional groups within a single molecule makes< strong>(1S)-2-amino... a versatile starting point for structure-based drug design.

Computational methods, including molecular docking and dynamic simulations, are increasingly being used to predict how< strong>(1S)-2-amino... might interact with its intended biological targets. These virtual screening approaches can accelerate the identification of promising candidates by filtering out molecules unlikely to bind effectively. Such high-throughput virtual techniques complement traditional experimental screening methods, providing a more efficient pipeline for drug discovery.

Future directions in research may involve exploring the compound's potential as an intermediate in larger synthetic schemes or as part of a library designed for high-throughput screening. The< strong>pyridine-pyrrolidine core is amenable to various chemical transformations, allowing for the generation of diverse derivatives with tailored properties. This flexibility is essential for optimizing lead compounds toward clinical development.

Regulatory considerations also play a role in advancing compounds like this one through the drug development lifecycle. Ensuring compliance with guidelines set forth by agencies such as the FDA or EMA is critical before moving into human trials. Preclinical safety assessments will be necessary to evaluate potential toxicities associated with< strong>(1S)-2-amino..., providing data needed to support future clinical investigations.